Cas no 1092496-49-5 (4,5-Difluoro-2-propoxyaniline)

• Product Name: 4,5-Difluoro-2-propoxyaniline
• CAS No: 1092496-49-5
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 5690628
• PubChem ID: 66917287
• Update Time: 2025-07-21

4,5-Difluoro-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• EN300-1295299
• HHJGGEBQPUQAOS-UHFFFAOYSA-N
• 1092496-49-5
• SCHEMBL1136237
• 4,5-difluoro-2-propoxyaniline
• Benzenamine, 4,5-difluoro-2-propoxy-
• 4,5-Difluoro-2-propoxyaniline

• Inchi： 1S/C9H11F2NO/c1-2-3-13-9-5-7(11)6(10)4-8(9)12/h4-5H,2-3,12H2,1H3
• InChI Key： HHJGGEBQPUQAOS-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)OCCC)N)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Boiling Point: 262.3±35.0 °C(Predicted)
• pka: 4.03±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4,5-Difluoro-2-propoxyaniline

Introduction to 4,5-Difluoro-2-propoxyaniline (CAS No. 1092496-49-5)

4,5-Difluoro-2-propoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1092496-49-5, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both fluoro and propoxy substituents, which contribute to its unique chemical properties and potential biological activities. The structural features of 4,5-Difluoro-2-propoxyaniline make it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of novel therapeutic agents.

The fluorine atoms at the 4th and 5th positions in the benzene ring play a crucial role in modulating the electronic and steric properties of the molecule. Fluorine is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the pharmacokinetic profile of drug candidates. In contrast, the propoxy group at the 2-position introduces a hydrophobic moiety that can affect solubility and interaction with biological membranes. Together, these substituents make 4,5-Difluoro-2-propoxyaniline a versatile building block for medicinal chemists seeking to design compounds with optimized pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4,5-Difluoro-2-propoxyaniline as a key intermediate. Studies have demonstrated that fluorinated aromatic amines exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts. This has led to increased interest in incorporating fluoro groups into drug candidates targeting various diseases, including cancer, infectious disorders, and neurological conditions. The propoxyaniline scaffold, in particular, has been explored for its potential in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

In the realm of agrochemicals, 4,5-Difluoro-2-propoxyaniline has been investigated for its role in synthesizing novel pesticides and herbicides. The presence of fluorine atoms can improve the stability of agrochemical formulations against environmental degradation, while the propoxy group can enhance binding to target enzymes in pests. Such properties are critical for developing next-generation crop protection agents that are both effective and environmentally sustainable.

The synthesis of 4,5-Difluoro-2-propoxyaniline typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by etherification steps to introduce the propoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired fluorinated aromatic core efficiently. The growing demand for this compound has spurred research into greener synthetic methodologies that minimize waste and reduce energy consumption.

From a biological activity perspective, derivatives of 4,5-Difluoro-2-propoxyaniline have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. For instance, certain analogs have been found to inhibit specific kinases involved in cancer cell proliferation or block viral protease enzymes responsible for pathogenic replication. The ability to fine-tune the structure-activity relationship (SAR) by modifying substituents on the benzene ring allows researchers to develop highly specific and potent drug candidates.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. Regulatory agencies often favor drug candidates containing fluorine atoms because they tend to exhibit longer half-lives and better tissue distribution. This has driven investment into research programs focused on developing fluorinated intermediates like 4,5-Difluoro-2-propoxyaniline, which serve as starting points for high-value therapeutics.

As computational methods continue to evolve, virtual screening techniques are being used more extensively to identify promising derivatives of 4,5-Difluoro-2-propoxyaniline before experimental synthesis is undertaken. These approaches leverage large databases of chemical structures and machine learning algorithms to predict biological activity with high accuracy. This synergy between computational chemistry and experimental synthesis accelerates drug discovery pipelines significantly.

The agrochemical sector also benefits from advancements in fluorinated chemistry by incorporating compounds like 4,5-Difluoro-2-propoxyaniline into novel formulations that offer improved efficacy against resistant pests while maintaining environmental safety profiles. Regulatory pressures favoring sustainable agriculture have spurred innovation in this area as companies seek alternatives to traditional chemical pesticides.

In conclusion,4,5-Difluoro-2-propoxyaniline (CAS No. 1092496-49-5) represents a structurally intriguing compound with significant potential across multiple industries including pharmaceuticals and agrochemicals. Its unique combination of fluorine substituents at key positions on an aromatic ring provides opportunities for designing molecules with enhanced biological activity while maintaining favorable pharmacokinetic properties. As research continues into new synthetic methods and applications,4,5-Difluoro-2-propoxyaniline is poised to remain an important intermediate in future chemical innovation.